Cas no 104303-74-4 (4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-7-(methoxymethyl)-)

• Product Name: 4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-7-(methoxymethyl)-
• CAS No: 104303-74-4
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 126142
• PubChem ID: 136274625
• Update Time: 2025-04-18

4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-7-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,3,5-dihydro-7-(methoxymethyl)-
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-7-(methoxymethyl)-(9CI)
• 7-(methoxymethyl)-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 7-(methoxymethyl)-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• 104303-74-4
• 7-(Methoxymethyl)-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• Inchi： 1S/C8H9N3O2/c1-13-3-5-2-9-7-6(5)10-4-11-8(7)12/h2,4,9H,3H2,1H3,(H,10,11,12)
• InChI Key： ZMLLDNLHHDJBOV-UHFFFAOYSA-N
• SMILES： O(C)CC1=CNC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48